1-(2-Nitrophenyl)-3-trimethylsilyl-2-propyn-1-ol

• Molecular Formula: C12H15NO3Si
• Molecular Weight: 249.34 g/mol
• IUPAC Name: 1-(2-nitrophenyl)-3-trimethylsilylprop-2-yn-1-ol
• InChI: InChI=1S/C12H15NO3Si/c1-17(2,3)9-8-12(14)10-6-4-5-7-11(10)13(15)16/h4-7,12,14H,1-3H3
• InChI Key: MSHSXRHDQCGHPC-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC(C1=CC=CC=C1[N+](=O)[O-])O

Description

1-(2-Nitrophenyl)-3-trimethylsilyl-2-propyn-1-ol is a useful research compound. Its molecular formula is C12H15NO3Si and its molecular weight is 249.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a round-bottomed flask was placed ethynyltrimethylsilane (4.90 mL), and tetrahydrofuran (THF) and was cooled to −76° C. A solution of 2.0 M n-butullithium in hexane (15.8 mL) was added dropwise. The reaction mixture was stirred at −76° C. for 30 minutes and a solution of o-nitrobenzaldehyde (3.0 g) in anhydrous THF was added. The reaction mixture was stirred at −76° C. for 60 minutes, and quenched with water. The reaction mixture was warmed up to room temperature and THF was removed under vacuum. The aqueous phase was extracted with ethyl acetate. The combined organic phases were dried over sodium sulfate and evaporated to dryness. The crude material was purified by chromatography on silica gel giving a yield of 4.3 grams (87%).